Cas no 100051-37-4 (4(1H)-Pyrimidinone,5-butyl-2,3-dihydro-6-propyl-2-thioxo-)

4(1H)-Pyrimidinone,5-butyl-2,3-dihydro-6-propyl-2-thioxo- structure
100051-37-4 structure
Product Name:4(1H)-Pyrimidinone,5-butyl-2,3-dihydro-6-propyl-2-thioxo-
CAS No:100051-37-4
MF:C11H18N2OS
MW:226.338421344757
CID:168158
PubChem ID:3063171
Update Time:2025-04-19

4(1H)-Pyrimidinone,5-butyl-2,3-dihydro-6-propyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 4(1H)-Pyrimidinone,5-butyl-2,3-dihydro-6-propyl-2-thioxo-
    • Uracil,5-butyl-6-propyl-2-thio- (6CI)
    • 5-butyl-6-propyl-2-sulfanylidene-1H-pyrimidin-4-one
    • 5-Butyl-6-propyl-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
    • BRN 0011614
    • 5-Butyl-6-propyl-2-thiouracil
    • 100051-37-4
    • Uracil, 5-butyl-6-propyl-2-thio-
    • SCHEMBL17271402
    • DTXSID80142891
    • Inchi: 1S/C11H18N2OS/c1-3-5-7-8-9(6-4-2)12-11(15)13-10(8)14/h3-7H2,1-2H3,(H2,12,13,14,15)
    • InChI Key: VURDXXXEUABMQP-UHFFFAOYSA-N
    • SMILES: S=C1NC(C(=C(CCC)N1)CCCC)=O

Computed Properties

  • Exact Mass: 226.11414
  • Monoisotopic Mass: 226.114
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 73.2Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.554
  • PSA: 41.13
  • LogP: 2.76600
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